Cas no 53064-56-5 (5-Isopropylisoxazole-3-carbonyl chloride)

• Product Name: 5-Isopropylisoxazole-3-carbonyl chloride
• CAS No: 53064-56-5
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD12028422
• CID: 56343
• PubChem ID: 25220815
• Update Time: 2025-10-19

5-Isopropylisoxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-3-isoxazolecarbonyl chloride
• 5-ISOPROPY-3- LISOXAZOLECARBONYL CHLORIDE
• 5-Isopropylisoxazole-3-carbonyl chloride
• 5-propan-2-yl-1,2-oxazole-3-carbonyl chloride
• 5-Isopropyl-3-isoxazolecarbonylchloride
• MFCD12028422
• 5-(propan-2-yl)-1,2-oxazole-3-carbonyl chloride
• AKOS005172458
• AMY25968
• 53064-56-5
• SCHEMBL19328898
• DTXSID20649354
• LS-03422
• STK506168
• 3-isoxazolecarbonyl chloride, 5-(1-methylethyl)-
• ALBB-010039
• 5-isopropyl-1,2-oxazole-3-carbonyl chloride

• MDL： MFCD12028422
• Inchi： 1S/C7H8ClNO2/c1-4(2)6-3-5(7(8)10)9-11-6/h3-4H,1-2H3
• InChI Key： GZPWGHHYNHDGKH-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(C)C)ON=1)=O

Computed Properties

• Exact Mass: 173.02400
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Density: 1.223
• Boiling Point: 244.8°C at 760 mmHg
• Flash Point: 101.9°C
• Refractive Index: 1.49
• PSA: 43.10000
• LogP: 2.17700

Additional information on 5-Isopropylisoxazole-3-carbonyl chloride

Introduction to 5-Isopropylisoxazole-3-carbonyl chloride (CAS No. 53064-56-5)

5-Isopropylisoxazole-3-carbonyl chloride (CAS No. 53064-56-5) is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the isoxazole class, which has garnered significant attention due to its broad spectrum of biological activities. The presence of the carbonyl chloride functional group enhances its reactivity, making it a valuable building block for constructing complex molecules.

The structure of 5-Isopropylisoxazole-3-carbonyl chloride features a five-membered ring containing an oxygen atom and an isopropyl substituent at the 5-position, with a carbonyl chloride group attached to the 3-position. This unique arrangement imparts distinct chemical properties that facilitate its use in various synthetic transformations. The compound’s reactivity toward nucleophiles makes it particularly useful in the formation of amides, esters, and other heterocyclic compounds.

In recent years, 5-Isopropylisoxazole-3-carbonyl chloride has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in synthesizing compounds with anti-inflammatory and antimicrobial properties. The isoxazole moiety, known for its biological activity, has been incorporated into molecules designed to interact with specific biological targets.

One of the most compelling aspects of 5-Isopropylisoxazole-3-carbonyl chloride is its utility in constructing complex scaffolds that mimic natural products. These scaffolds often exhibit high affinity for biological receptors, making them promising candidates for further development into drugs. The compound’s ability to undergo regioselective reactions allows chemists to fine-tune molecular structures with precision, which is crucial for optimizing pharmacological properties.

Recent advancements in synthetic methodologies have further highlighted the importance of 5-Isopropylisoxazole-3-carbonyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have expanded its applications, enabling the construction of more intricate molecular architectures. These methods have opened new avenues for drug discovery and material science, where the compound serves as a key intermediate.

The pharmaceutical industry has been particularly interested in 5-Isopropylisoxazole-3-carbonyl chloride due to its role in synthesizing bioactive molecules. Researchers have reported its use in generating derivatives with potential applications in treating neurological disorders, cancer, and infectious diseases. The compound’s versatility allows for the creation of libraries of compounds that can be screened for biological activity, accelerating the drug discovery process.

In addition to pharmaceutical applications, 5-Isopropylisoxazole-3-carbonyl chloride has found utility in agrochemical research. Its structural features make it a suitable precursor for developing novel pesticides and herbicides. By modifying its core structure, chemists can create compounds that target specific pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices.

The synthesis of 5-Isopropylisoxazole-3-carbonyl chloride typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic strategies have been developed to improve yield and purity, ensuring that researchers can access high-quality material for their studies. These synthetic routes often incorporate modern techniques such as flow chemistry and microwave-assisted synthesis, which enhance efficiency and scalability.

As research continues to evolve, the applications of 5-Isopropylisoxazole-3-carbonyl chloride are expected to expand further. Innovations in computational chemistry and artificial intelligence are enabling more targeted approaches to drug design, where this compound plays a pivotal role as an intermediate. By integrating these technologies with traditional synthetic methods, scientists can accelerate the development of new therapeutic agents.

The safety and handling of 5-Isopropylisoxazole-3-carbonyl chloride are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. Researchers should adhere to established protocols for storage and disposal to minimize risks associated with chemical exposure.

In conclusion,5-Isopropylisoxazole-3-carbonyl chloride (CAS No. 53064-56-5) is a highly valuable intermediate with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it indispensable in synthetic chemistry, enabling the development of novel bioactive molecules. As research progresses, this compound will continue to play a significant role in advancing scientific understanding and innovation.